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Compound of Interest

Compound Name: Allylsuccinic anhydride

Cat. No.: B1266719

An in-depth exploration of the chemical properties, reactivity, and applications of Allylsuccinic
Anhydride, a versatile building block in modern chemistry.

Introduction

Allylsuccinic anhydride, with the IUPAC name 3-allyl-dihydro-2,5-furandione, is a cyclic
anhydride that has garnered significant interest in various scientific and industrial fields. Its
unique bifunctional nature, possessing both a reactive anhydride ring and a versatile allyl
group, makes it a valuable intermediate in the synthesis of a wide array of molecules, from
polymers and resins to specialized chemicals for drug delivery systems. This technical guide
provides a comprehensive overview of the chemical properties, reactivity, and experimental
protocols related to allylsuccinic anhydride, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Allylsuccinic anhydride is a colorless to light yellow or light orange clear liquid at room
temperature.[1] It is characterized by the chemical formula C7HsOs and a molecular weight of
140.14 g/mol .[2][3] A summary of its key physical and chemical properties is presented in
Table 1. The compound is known to react with water and is sensitive to moisture.[4][5]
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Property Value Reference(s)

IUPAC Name 3-allyldihydro-2,5-furandione [6]

4-Pentene-1,2-dicarboxylic
Anhydride, (2-

Synonyms Propenyl)butanedioic i3]
Anhydride

CAS Number 7539-12-0 [6]

Molecular Formula C7Hs0s [2]

Molecular Weight 140.14 g/mol [2]

Colorless to Light yellow to
Appearance ) o [1]
Light orange clear liquid

Boiling Point 260 - 265 °C [4]
143 °C at 17 mmHg [51(7]

135-142 °C at 16 mmHg [8]

Density 1.17 g/mL [2]
1.165 g/mL [4]

Flash Point 145 °C [4108]
Solubility Reacts with water [4]
Vapor Pressure 3 mm Hg @ 20°C [4]

Spectroscopic Data

The structural elucidation of allylsuccinic anhydride is supported by various spectroscopic
techniques.

Infrared (IR) Spectroscopy: The IR spectrum of allylsuccinic anhydride exhibits characteristic
absorption bands for the anhydride functional group. These include two distinct carbonyl (C=0)
stretching peaks due to symmetric and asymmetric vibrations, typically found around 1860
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cm~1and 1780 cm~1. The presence of the allyl group is indicated by C=C stretching vibrations
around 1645 cm~1.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum provides key information about the hydrogen
environments in the molecule. Although a specifically assigned spectrum is not readily
available in the literature, the expected chemical shifts would include signals for the protons
of the allyl group (in the vinyl and allylic regions) and the protons on the succinic anhydride
ring.

e 13C NMR: The carbon-13 NMR spectrum shows distinct signals for the carbonyl carbons, the
carbons of the double bond, and the aliphatic carbons of the ring and the allyl group.[2][9]
[10]

Mass Spectrometry (MS): The mass spectrum of allylsuccinic anhydride would show the
molecular ion peak (M+) at m/z 140. Fragmentation patterns would likely involve the loss of
CO, COz2, and cleavage of the allyl group, which are characteristic of cyclic anhydrides and
allylic compounds.[5][11]

Synthesis of Allylsuccinic Anhydride

The primary industrial synthesis of allylsuccinic anhydride involves the ene reaction between
propene and maleic anhydride.[6][12] This reaction can be performed at high temperatures
(around 200 °C) without a catalyst, but the use of a Lewis acid catalyst, such as an organotin
chloride, allows the reaction to proceed efficiently at lower temperatures, minimizing the
formation of polymeric byproducts.[12]

Experimental Protocol: Catalytic Ene Reaction

Materials:
e Maleic anhydride
e Toluene (anhydrous)

e Dimethyl tin dichloride (catalyst)
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e Propene

» Methoxyphenol (polymerization inhibitor)
o Parr reactor (2L) equipped with a stirrer
Procedure:

o Charge the Parr reactor with 300 g of maleic anhydride (3.06 moles), 300 g of toluene, 10 g
of dimethyl tin dichloride, and a small amount of methoxyphenol.[12]

» Cool the reactor in a dry ice/acetone bath and add 138 g of propene (1.1 molar equivalents
based on maleic anhydride).[12]

o Seal the reactor and gradually increase the temperature of the reaction mixture to 175 °C.
The pressure inside the reactor will rise to approximately 634 psig.[12]

« Stir the reaction mixture at 200 rpm. The progress of the reaction can be monitored by the
drop in pressure as propene is consumed.[12]

» After a reaction time of approximately 48 hours, the pressure should decrease significantly.
[12]

e Cool the reactor to room temperature and vent any remaining pressure.

e The resulting product is a liquid solution of allylsuccinic anhydride in toluene. The solvent
can be removed under reduced pressure to yield the crude product, which can be further
purified by distillation.
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Caption: Synthesis of Allylsuccinic Anhydride via Catalyzed Ene Reaction.

Chemical Reactivity

The reactivity of allylsuccinic anhydride is dictated by its two functional groups: the anhydride
ring and the allyl group.

Reactions of the Anhydride Ring

The anhydride ring is susceptible to nucleophilic attack, leading to ring-opening reactions.
Common nucleophiles include water, alcohols, and amines.
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o Hydrolysis: Allylsuccinic anhydride reacts with water to form allylsuccinic acid. This

reaction is often undesirable and necessitates handling the anhydride under anhydrous

conditions. The kinetics of hydrolysis are dependent on pH and temperature.[4]
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Caption: Hydrolysis of Allylsuccinic Anhydride.

 Esterification: Reaction with alcohols in the presence of an acid or base catalyst yields

monoesters of allylsuccinic acid.

» Amidation: Reaction with primary or secondary amines results in the formation of the

corresponding amides.

Experimental Protocol: Amidation with Hexylamine

Materials:

» Allylsuccinic anhydride

Hexylamine

Ethyl acetate (anhydrous)

Magnetic stirrer and stir bar

Round-bottom flask
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e |ce bath

Procedure:

In a round-bottom flask, dissolve allylsuccinic anhydride in anhydrous ethyl acetate under
a nitrogen atmosphere.

o Cool the solution in an ice bath with stirring.

e Slowly add an equimolar amount of hexylamine to the stirred solution.

 Allow the reaction to warm to room temperature and stir for several hours.

e The progress of the reaction can be monitored by thin-layer chromatography (TLC).

» Upon completion, the resulting amide can be isolated by removing the solvent under reduced
pressure and purified by recrystallization or column chromatography.

Reactions of the Allyl Group

The allyl group provides a site for a variety of addition and modification reactions.

o Polymerization: The double bond of the allyl group can undergo free-radical polymerization
to form homopolymers or copolymers. This property is extensively utilized in the production
of resins and coatings.

Experimental Protocol: Free-Radical Polymerization

Materials:

Allylsuccinic anhydride (monomer)

Benzoyl peroxide (initiator)

Solvent (e.g., toluene)

Reaction vessel with a reflux condenser and nitrogen inlet

Heating mantle
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Procedure:

e Place the allylsuccinic anhydride monomer and solvent in the reaction vessel.
o Bubble nitrogen through the solution for 30 minutes to remove dissolved oxygen.
o Add the benzoyl peroxide initiator to the solution.

e Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) under a nitrogen
atmosphere with stirring.

» The polymerization will proceed over several hours, leading to an increase in viscosity.

e The resulting polymer can be precipitated by pouring the reaction mixture into a non-solvent

such as methanol, filtered, and dried.

e Thiol-Ene Reaction: The allyl group can react with thiols in the presence of a radical initiator
or UV light in a "click” reaction to form thioether linkages. This is a highly efficient reaction
used in bioconjugation and material modification.[13]

Applications in Drug Development

The unique reactivity of allylsuccinic anhydride makes it a valuable tool in drug development,

particularly in the design of drug delivery systems. The anhydride group can be used to
conjugate drugs containing hydroxyl or amine functionalities, while the allyl group allows for
further modification or polymerization to create advanced drug carriers.

Workflow: Functionalization of Nanoparticles for
Targeted Drug Delivery

One application involves the surface modification of nanopatrticles to enhance their drug-
loading capacity and targeting capabilities.
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Caption: Workflow for Nanoparticle Functionalization using Allylsuccinic Anhydride.

In this workflow, nanopatrticles are first functionalized with allylsuccinic anhydride. The
anhydride groups on the surface can then be used to covalently attach drug molecules.
Subsequently, the allyl groups can be modified with targeting ligands via a thiol-ene reaction,
enabling the drug-loaded nanoparticles to specifically bind to and deliver their payload to target
cells, such as cancer cells. This approach can improve the therapeutic efficacy of the drug
while minimizing off-target side effects.

Safety and Handling
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Allylsuccinic anhydride is a reactive chemical and should be handled with appropriate safety
precautions. It is harmful if swallowed and toxic in contact with skin.[4] It can cause skin and
serious eye irritation.[4] Therefore, personal protective equipment, including gloves, safety
goggles, and a lab coat, should be worn when handling this compound. It should be used in a
well-ventilated area or a fume hood. Store in a tightly closed container in a cool, dry place away
from moisture and oxidizing agents.[4]

Conclusion

Allylsuccinic anhydride is a highly versatile and reactive molecule with significant potential in
various fields of chemistry, from polymer science to drug development. Its dual functionality
allows for a wide range of chemical transformations, making it an invaluable building block for
the synthesis of complex molecules and materials. A thorough understanding of its chemical
properties and reactivity is crucial for harnessing its full potential in research and industrial
applications. This guide provides a foundational understanding to aid researchers and
professionals in their work with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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